Cas no 50651-39-3 (N-(4-METHOXY-3-NITROPHENYL)ACETAMIDE)

• Product Name: N-(4-METHOXY-3-NITROPHENYL)ACETAMIDE
• CAS No: 50651-39-3
• MF: C₉H₁₀N₂O₄
• MW: 210.186702251434
• CID: 371190
• PubChem ID: 95043
• Update Time: 2025-04-19

N-(4-METHOXY-3-NITROPHENYL)ACETAMIDE Chemical and Physical Properties

Names and Identifiers

• N-(4-METHOXY-3-NITROPHENYL)ACETAMIDE
• 4-methoxy-3-nitroacetaniline
• n-(4-methoxy-3-nitrophenyl)-acetamid
• 4-METHOXY-3-NITROACETANILIDE
• 1-ACETYLAMINO-4-METHOXY-3-NITROBENZENE
• 4-methoxyl-3-nitroacetaniline
• 4-Methoxy-3-nitroacetailide
• 4'-Methoxy-3'-nitroacetanilde
• Acetamide,N-(4-methoxy-3-nitrophenyl)-
• 2-Nitro-4-acetamino-phenol-methylaether
• 2-nitro-4-acetylamino-anisole
• 3'-Nitro-p-acetanisidide
• 4-acetamido-2-nitro-anisole
• 4-Acetylamino-2-nitroanisole
• Acetamide,N-(4-methoxy-3-nitrophenyl)
• acetic acid-(4-methoxy-3-nitro-anilide)
• Essigsaeure-(4-methoxy-3-nitro-anilid)
• UNII-Z2EJ3R0WMA
• AMY25128
• Oprea1_663733
• NS00032114
• N-{3-nitro-4-methoxyphenyl}acetamide
• DTXSID6028020
• NSC14685
• 50651-39-3
• 4//'-Methoxy-3//'-nitroacetanilide
• SCHEMBL9644642
• J30.007A
• P-ACETANISIDIDE, 3'-NITRO-
• NSC 14685
• AE-562/12222132
• Z2EJ3R0WMA
• EINECS 256-686-9
• 2-nitro-4-acetamidoanisole
• W-111000
• Q27294910
• 4-ACETAMIDO-2-NITROANISOLE
• AKOS004010756
• MYIUWCZXTNZSMN-UHFFFAOYSA-N
• Acetamide, N-(4-methoxy-3-nitrophenyl)-
• NSC-14685
• FT-0703307
• 4'-Methoxy-3'-nitroacetanilide
• A828224

• Inchi： 1S/C9H10N2O4/c1-6(12)10-7-3-4-9(15-2)8(5-7)11(13)14/h3-5H,1-2H3,(H,10,12)
• InChI Key： MYIUWCZXTNZSMN-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1[N+](=O)[O-])NC(C)=O

Computed Properties

• Exact Mass: 210.06400
• Monoisotopic Mass: 210.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• PSA: 84.15000
• LogP: 2.15800